Cas no 2171559-33-2 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid
• CAS No: 2171559-33-2
• MF: C₂₃H₂₄F₂N₂O₆
• MW: 462.443273544312
• CID: 6362077
• PubChem ID: 165517828
• Update Time: 2025-10-15

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]ethoxy}acetic acid
• 2171559-33-2
• EN300-1505078

• Inchi： 1S/C23H24F2N2O6/c24-20(25)11-19(22(30)26-9-10-32-13-21(28)29)27-23(31)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： NWWFHGLVOOQALA-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCCOCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 462.16024281g/mol
• Monoisotopic Mass: 462.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid (CAS No. 2171559-33-2): A Comprehensive Overview

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid (CAS No. 2171559-33-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and features a unique combination of functional groups that make it highly valuable for various applications.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions. Additionally, the 4,4-difluorobutanoic acid moiety introduces fluorine atoms, which can significantly influence the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the unique combination of functional groups in this molecule allows it to selectively target and inhibit these enzymes, potentially offering a new avenue for treating conditions such as Alzheimer's and Parkinson's disease.

In another notable study, researchers at the University of California explored the use of this compound as a prodrug for targeted drug delivery. The Fmoc group was shown to enhance the stability of the prodrug in circulation, while the difluorobutanoic acid moiety facilitated its selective activation at specific cellular sites. This approach has shown promise in improving the efficacy and reducing the side effects of existing treatments for various cancers.

The physicochemical properties of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid have also been extensively characterized. Its solubility in both aqueous and organic solvents makes it highly versatile for use in different experimental setups. Additionally, its stability under various pH conditions and temperatures has been confirmed through rigorous testing, ensuring its reliability in both laboratory and industrial settings.

In terms of synthesis, several efficient routes have been developed to produce this compound on a large scale. One such method involves the sequential addition of functional groups to a starting material, followed by deprotection steps to yield the final product. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of the compound, making it more accessible for research and development purposes.

The potential applications of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid extend beyond pharmaceuticals. In materials science, this compound has been explored as a building block for creating advanced polymers with unique properties. For example, its ability to form stable complexes with metal ions has led to its use in developing novel materials for electronic and optical devices.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoethoxy}acetic acid (CAS No. 2171559-33-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.